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Compound of Interest
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Compound Name:
Methylpropyl)phenyllmethanol

Cat. No.: B042470

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

[4-(2-Methylpropyl)phenyllmethanol, also known as 4-isobutylbenzyl alcohol, is a key
aromatic alcohol that serves as a versatile building block in organic synthesis. Its structure,
featuring a reactive benzylic hydroxyl group and a lipophilic isobutyl-substituted phenyl ring,
makes it a valuable precursor for a range of important molecules, most notably in the
pharmaceutical industry as an intermediate in the synthesis of non-steroidal anti-inflammatory
drugs (NSAIDs) such as ibuprofen. This technical guide provides a comprehensive overview of
its properties, synthesis, and significant applications, complete with detailed experimental
protocols and quantitative data.

Chemical and Physical Properties

[4-(2-Methylpropyl)phenyllmethanol is a colorless to pale yellow liquid under standard
conditions. Its key identifiers and physicochemical properties are summarized in the table
below.
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Property Value

IUPAC Name [4-(2-Methylpropyl)phenylmethanol
Synonyms 4-1sobutylbenzyl alcohol

CAS Number 110319-85-2[1]

Molecular Formula C11H160[1]

Molecular Weight 164.24 g/mol [1]

Appearance Colorless to pale yellow liquid
Boiling Point Approx. 256 °C (Predicted)

Solubilit Insoluble in water, soluble in common organic
olubility
solvents (e.g., ethanol, ether, THF)

Synthesis of [4-(2-Methylpropyl)phenyl]methanol

The most common and efficient laboratory-scale synthesis of [4-(2-
Methylpropyl)phenyllmethanol involves the reduction of 4-(2-methylpropyl)benzoic acid or its
corresponding ester. Lithium aluminum hydride (LiAIH4) is a powerful reducing agent frequently
employed for this transformation.[2][3]

Reduction of 4-(2-Methylpropyl)benzoic Acid using
Lithium Aluminum Hydride

This method provides a high yield of the desired alcohol. The general reaction is as follows:
Caption: Synthesis of [4-(2-Methylpropyl)phenyllmethanol.

A detailed procedure adapted from the reduction of a similar benzoic acid derivative is as
follows:[4]

e Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a
suspension of lithium aluminum hydride (LiAlH4) (1.2 eq.) in anhydrous tetrahydrofuran
(THF). The suspension is cooled to 0 °C in an ice bath.
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o Addition of Substrate: A solution of 4-(2-methylpropyl)benzoic acid (1.0 eq.) in anhydrous
THF is added dropwise to the stirred LiAIH4 suspension at a rate that maintains the internal
temperature below 10 °C.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently refluxed for 2-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

e Quenching: Upon completion, the reaction is carefully quenched by slowly adding water (x
mL), followed by 15% aqueous sodium hydroxide (x mL), and then water again (3x mL),
where x is the mass of LiAlH4 in grams. This procedure is known as the Fieser workup and is
designed to produce a granular precipitate that is easy to filter.

» Workup and Purification: The resulting mixture is stirred vigorously for 30 minutes until a
white solid precipitates. The solid is removed by filtration and washed with THF. The
combined filtrate is dried over anhydrous sodium sulfate (Na2S0a4), and the solvent is
removed under reduced pressure to yield the crude product. Further purification can be
achieved by vacuum distillation or column chromatography on silica gel.

Parameter Value

Reactant 4-(2-Methylpropyl)benzoic acid

Reagent Lithium Aluminum Hydride (LiAIH4)
Solvent Tetrahydrofuran (THF)

Reaction Time 2-4 hours at reflux

Typical Yield >90%

Purity High, can be further purified by distillation

Applications in Organic Synthesis

[4-(2-Methylpropyl)phenyllmethanol is a valuable intermediate for the synthesis of various
organic molecules, particularly in the pharmaceutical and fragrance industries.

Synthesis of Ibuprofen
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A primary application of [4-(2-Methylpropyl)phenyllmethanol is as a precursor in some
synthetic routes to Ibuprofen, a widely used NSAID. Although the most common industrial
syntheses of Ibuprofen start from isobutylbenzene, routes involving the alcohol intermediate
are also documented. In these pathways, the hydroxyl group is typically converted to a better
leaving group (e.g., a halide) before subsequent carbonylation and hydrolysis steps to form the
propionic acid moiety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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